Cas no 55950-07-7 (Bicuculline Methiodide)

Bicuculline Methiodide structure
Product Name:Bicuculline Methiodide
CAS No:55950-07-7
Molecular Formula:C21H20NO6+.I-
Molecular Weight:509.2906
CID:367074
PubChem ID:185826
Bicuculline Methiodide Properties
Names and Identifiers
-
- 1,3-Dioxolo[4,5-g]isoquinolinium,5-[(6S)-6,8-dihydro-8-oxofuro[3,4-e]-1,3-benzodioxol-6-yl]-5,6,7,8-tetrahydro-6,6-dimethyl-,iodide (1:1), (5R)-
- Bicuculline Methiodide
- (-)-BICUCULLINE METHIODIDE
- 1,3-Dioxolo[4,5-g]isoquinolinium,5-[(6S)-6,8-dihydro-8-oxofuro[3,4-e]-1,3-benzodioxol-6-yl]-5,...
- 1,3-Dioxolo[4,5-g]isoquinolinium,5-[(6S)-6,8-dihydro-8-oxofuro[3,4-e]-1,3-benzodioxol-6-yl]-5,6,7,8-tetrahydro-6,6-dimethyl-,
- (5R)-5-[(6S)-6,8-Dihydro-8-oxofuro[3,4-e]-1,3-benzodioxol-6-yl]-5,6,7,8-tetrahydro-6,6-dimethyl-1,3-dioxolo[4,5-g]isoquinolinium Iodide
- 1,3-Dioxolo(4,5-g)isoquinolinium, 5-((6S)-6,8-dihydro-8-oxofuro(3,4-e)-1,3-benzodioxol-6-yl)-5,6,7,8-tetrahydro-6,6-dimethyl-, iodide (1:1), (5R)-
- AKOS030242442
- DTXSID40971361
- 6,6-Dimethyl-5-(8-oxo-6,8-dihydro-2H-furo[3,4-e][1,3]benzodioxol-6-yl)-5,6,7,8-tetrahydro-2H-[1,3]dioxolo[4,5-g]isoquinolin-6-ium iodide
- 55950-07-7
- (6S)-6-[(5R)-6,6-Dimethyl-7,8-dihydro-5H-[1,3]dioxolo[4,5-g]isoquinolin-6-ium-5-yl]-6H-furo[3,4-g][1,3]benzodioxol-8-one;iodide
- G77886
- HKJKCPKPSSVUHY-VOMIJIAVSA-M
-
- InChIKey: HKJKCPKPSSVUHY-VOMIJIAVSA-M
- Inchi: InChI=1S/C21H20NO6.HI/c1-22(2)6-5-11-7-15-16(26-9-25-15)8-13(11)18(22)19-12-3-4-14-20(27-10-24-14)17(12)21(23)28-19;/h3-4,7-8,18-19H,5-6,9-10H2,1-2H3;1H/q+1;/p-1/t18-,19+;/m1./s1
- SMILES: C[N+]1(CCC2=CC3=C(C=C2C1C4C5=C(C6=C(C=C5)OCO6)C(=O)O4)OCO3)C.[I-]
Computed Properties
- Exact Mass: 509.03400
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Rotatable Bond Count: 1
- Monoisotopic Mass: 509.03353
- Heavy Atom Count: 29
- Complexity: 655
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 2
- Topological Polar Surface Area: 63.2
Experimental Properties
- LogP: -0.30790
- PSA: 63.22000
- Boiling Point: °Cat760mmHg
- Melting Point: 175-177°C
- Flash Point: °C
- Solubility: H2O: 10 mg/mL, almost clear, greenish-yellow
Bicuculline Methiodide Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P00DEBS-10mg |
(-)-BICUCULLINE METHIODIDE |
55950-07-7 | 96% | 10mg |
$88.00 | 2025-02-26 | |
A2B Chem LLC | AG24296-10mg |
(-)-BICUCULLINE METHIODIDE |
55950-07-7 | 96% | 10mg |
$126.00 | 2024-04-19 | |
eNovation Chemicals LLC | Y1251039-50mg |
(-)-BICUCULLINE METHIODIDE |
55950-07-7 | 96% | 50mg |
$400 | 2023-05-17 | |
TRC | B382505-2mg |
Bicuculline Methiodide |
55950-07-7 | 2mg |
$ 63.00 | 2023-04-18 |
Bicuculline Methiodide Suppliers
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:55950-07-7)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
Bicuculline Methiodide Related Literature
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Juan P. Colomer,María B. Blanco,Alicia B. Peñéñory,Ian Barnes,Peter Wiesen,Mariano A. Teruel RSC Adv., 2016,6, 53723-53729
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Renjie Wang,Xinfeng Du,Xueqing Ma,Jingying Zhai,Xiaojiang Xie Analyst, 2020,145, 3846-3850
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Xiuqiang Duan,Xuyi Wang,Chi-An Cheng,Ranran Zhou,Ziyao Hu,Junbao Yan,Lefu Mei,Xiaoxue Ma,Songjun Yao,Luoxin Wang,Hua Wang Inorg. Chem. Front., 2023,10, 1338-1347
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Susan Graham,Steve P. Rannard,Peter A. G. Cormack,David C. Sherrington J. Mater. Chem., 2007,17, 545-552
-
6. Front cover
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Hadeel A. Khalil,Nermeen A. Hassanein,Amira F. El-Yazbi RSC Adv., 2023,13, 13224-13239
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8. A DFT study of the regeneration process of zinc porphyrin analogues in dye-sensitized solar cells†Fan Yang,Xuehao He Dalton Trans., 2013,42, 13874-13881
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Shuying Kong,Xu Zhang,Binbin Jin,Xiaogang Guo,Guoqing Zhang,Huisheng Huang,Xinzhu Xiang,Kui Cheng RSC Adv., 2021,11, 32248-32257
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Cai Shi,Yiming Zhao,Ruoqian Xu,Yujie Ding Analyst, 2023,148, 4762-4767
55950-07-7 (Bicuculline Methiodide) Related Products
- 912-60-7(noscapine hydrochloride hydrate)
- 485-49-4((+)-Bicuculline)
- 25344-54-1((+)-Corlumidine)
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- 521-40-4(1(3H)-Isobenzofuranone,6,7-dimethoxy-3-[(5R)-5,6,7,8-tetrahydro-4-hydroxy-6-methyl-1,3-dioxolo[4,5-g]isoquinolin-5-yl]-,(3S)-)
- 5936-28-7(1(3H)-Isobenzofuranone,6,7-dimethoxy-3-[(5R)-5,6,7,8-tetrahydro-6-methyl-1,3-dioxolo[4,5-g]isoquinolin-5-yl]-,hydrochloride (1:1), (3S)-)
- 60594-55-0((+/-)-β-Hydrastine)
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